Cas no 7159-36-6 (Isoquinoline-4-carboxylic acid)
7159-36-6 structure
Product Name:Isoquinoline-4-carboxylic acid
CAS No:7159-36-6
MF:C10H7NO2
MW:173.168082475662
MDL:MFCD00094344
CID:47259
PubChem ID:459768
Update Time:2025-04-18
Isoquinoline-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- Isoquinoline-4-carboxylic acid
- 4-Isoquinolinecarboxylic acid
- 4-Carboxyisoquinoline
- isoquinoline-4-carboxylic
- SY030022
- FS-3383
- AKOS005216137
- isoquinoline-4-carboxylic acid, AldrichCPR
- MFCD00094344
- SCHEMBL2149297
- F0001-1837
- AMY7858
- AC-7675
- Isoquinolin-4-carboxylic acid
- Isoquinoline-4-carboxylicacid
- BB 0259368
- 4-carboxy-isoquinoline
- MCVMLYSLPCECGO-UHFFFAOYSA-N
- A9369
- DTXSID00332696
- Z234893623
- CS-W003960
- EN300-51407
- J-521591
- 7159-36-6
- FT-0649349
- AB03356
-
- MDL： MFCD00094344
- Inchi： 1S/C10H7NO2/c12-10(13)9-6-11-5-7-3-1-2-4-8(7)9/h1-6H,(H,12,13)
- InChI Key： MCVMLYSLPCECGO-UHFFFAOYSA-N
- SMILES： OC(C1=CN=CC2C=CC=CC=21)=O
Computed Properties
- Exact Mass: 173.04800
- Monoisotopic Mass: 173.048
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 50.2A^2
- XLogP3: 1.6
Experimental Properties
- Density: 1.339
- Boiling Point: 405.6°C at 760 mmHg
- Flash Point: 199.1°C
- Refractive Index: 1.684
- PSA: 50.19000
- LogP: 1.93300
Isoquinoline-4-carboxylic acid Security Information
- Signal Word：Warning
- Hazard Statement： H302-H319
- Warning Statement： P305+P351+P338
- Hazard Category Code： 22-36
- Safety Instruction： 26
-
Hazardous Material Identification：
- HazardClass：IRRITANT
- Storage Condition：Sealed in dry,2-8°C
Isoquinoline-4-carboxylic acid Customs Data
- HS CODE：2933499090
- Customs Data：
China Customs Code:
2933499090Overview:
2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Isoquinoline-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A194126-250mg |
Isoquinoline-4-carboxylic acid |
7159-36-6 | 98% | 250mg |
$19.0 | 2025-04-17 | |
| Ambeed | A194126-1g |
Isoquinoline-4-carboxylic acid |
7159-36-6 | 98% | 1g |
$34.0 | 2025-04-17 | |
| Ambeed | A194126-5g |
Isoquinoline-4-carboxylic acid |
7159-36-6 | 98% | 5g |
$88.0 | 2025-04-17 | |
| Ambeed | A194126-10g |
Isoquinoline-4-carboxylic acid |
7159-36-6 | 98% | 10g |
$128.0 | 2025-04-17 | |
| Ambeed | A194126-25g |
Isoquinoline-4-carboxylic acid |
7159-36-6 | 98% | 25g |
$293.0 | 2025-04-17 | |
| TRC | I918003-100mg |
Isoquinoline-4-carboxylic acid |
7159-36-6 | 100mg |
$64.00 | 2023-05-18 | ||
| TRC | I918003-250mg |
Isoquinoline-4-carboxylic acid |
7159-36-6 | 250mg |
$75.00 | 2023-05-18 | ||
| TRC | I918003-500mg |
Isoquinoline-4-carboxylic acid |
7159-36-6 | 500mg |
$87.00 | 2023-05-18 | ||
| TRC | I918003-1g |
Isoquinoline-4-carboxylic acid |
7159-36-6 | 1g |
$98.00 | 2023-05-18 | ||
| Chemenu | CM109316-5g |
Isoquinoline-4-carboxylic acid |
7159-36-6 | 98% | 5g |
$184 | 2021-08-06 |
Isoquinoline-4-carboxylic acid Related Literature
-
Delong Wang,Min Li,Jing Li,Yali Fang,Zhijia Zhang RSC Adv. 2023 13 10523
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2. New short syntheses of isoquinoline-4-carboxylic acid and 2-aza-3,3a-dihydroazulene-3a-carboxylic acid derivativesLudger Wessjohann,Lars Skatteb?l,Armin De Meijere J. Chem. Soc. Chem. Commun. 1990 574
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3. Subject index, 1990
-
4. Contents pages
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5. 946. The alkaloids of the amaryllidaceae. Part III. H?manthamine (natalensine)F. L. Warren,Winifred G. Wright J. Chem. Soc. 1958 4696
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